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Compound of Interest

Compound Name:
4-(3,4-dimethoxyphenyl)benzoic

Acid

Cat. No.: B1349935 Get Quote

An In-depth Technical Guide to 4-(3,4-
dimethoxyphenyl)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(3,4-dimethoxyphenyl)benzoic
acid, a biphenyl compound with potential applications in pharmaceutical research and

development. This document outlines its chemical properties, a detailed experimental protocol

for its synthesis, and explores its potential biological activities and associated signaling

pathways based on structurally related molecules.

Core Compound Information
CAS Number: 122294-10-4 Molecular Formula: C₁₅H₁₄O₄ Molecular Weight: 258.27 g/mol

Physicochemical and Bioactivity Data
The following table summarizes key quantitative data for 4-(3,4-dimethoxyphenyl)benzoic
acid and structurally similar compounds. Data for the target compound is limited; therefore,

values from related benzoic acid derivatives are provided for estimation and comparative

purposes.
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Property Value Compound

Molecular Weight 258.27 g/mol
4-(3,4-

dimethoxyphenyl)benzoic acid

Melting Point ~182 °C
Based on 3,4-

Dimethoxybenzoic acid[1]

pKa ~4.46
Based on 4-Methoxybenzoic

acid[2]

Water Solubility Low

Estimated based on 4-

Methoxybenzoic acid (0.3 g/L

at 20°C)[3][4]

Solubility in Organic Solvents Soluble

Soluble in alcohols, ethers,

and chloroform, based on 4-

Methoxybenzoic acid[3][5]

Synthesis via Suzuki-Miyaura Coupling
The synthesis of 4-(3,4-dimethoxyphenyl)benzoic acid can be effectively achieved through a

palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method facilitates the

formation of a carbon-carbon bond between an aryl halide and an organoboron compound.

Experimental Protocol
Reaction: Coupling of 4-bromobenzoic acid with 3,4-dimethoxyphenylboronic acid.

Materials:

4-bromobenzoic acid

3,4-dimethoxyphenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃) or other suitable phosphine ligand

Potassium carbonate (K₂CO₃) or another suitable base
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Solvent: 1,4-Dioxane/Water or Toluene/Ethanol/Water mixture

Inert gas (Argon or Nitrogen)

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-bromobenzoic acid (1.0 eq), 3,4-

dimethoxyphenylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 0.02 eq) and the ligand (e.g.,

PPh₃, 0.08 eq).

Solvent Addition: Add the solvent mixture to the flask.

Degassing: Purge the reaction mixture with an inert gas for 15-20 minutes to remove

oxygen.

Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir for 12-24 hours. Monitor

the reaction progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the

aqueous layer with HCl to precipitate the product.

Purification: Filter the crude product and wash with water. The product can be further purified

by recrystallization from a suitable solvent system (e.g., ethanol/water).

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 4-(3,4-dimethoxyphenyl)benzoic acid via Suzuki-

Miyaura coupling.

Potential Biological Activity and Signaling Pathways
While direct experimental evidence for the biological activity of 4-(3,4-
dimethoxyphenyl)benzoic acid is limited, its structural similarity to other naturally occurring

phenolic acids suggests potential therapeutic properties, including antioxidant, anti-

inflammatory, and anticancer effects.

Hypothetical Signaling Pathway: Anti-inflammatory
Action
Many benzoic acid derivatives exert their anti-inflammatory effects by modulating key signaling

pathways involved in the inflammatory response. A plausible mechanism for 4-(3,4-
dimethoxyphenyl)benzoic acid could involve the inhibition of the NF-κB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells) signaling pathway.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by 4-(3,4-
dimethoxyphenyl)benzoic acid.
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This guide provides a foundational understanding of 4-(3,4-dimethoxyphenyl)benzoic acid for

research and development purposes. Further experimental validation is necessary to confirm

the proposed properties and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1349935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

